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Compound of Interest

Compound Name: Dehydroindapamide-d3

Cat. No.: B564965 Get Quote

Essential Safety and Handling Guide for
Dehydroindapamide-d3
This guide provides immediate and essential safety protocols, operational procedures, and

disposal plans for the handling of Dehydroindapamide-d3 in a laboratory setting. It is intended

for researchers, scientists, and professionals in drug development.

Chemical Identifier:

CAS Number: 1185057-48-0[1][2]

Molecular Formula: C₁₆H₁₁D₃ClN₃O₃S[1]

Appearance: Light Brown Solid[1]

Storage: 2-8°C Refrigerator[1]

Hazard Identification and GHS Classifications
Dehydroindapamide-d3 is a labeled metabolite of Indapamide.[1] While a specific Safety Data

Sheet (SDS) for Dehydroindapamide-d3 is not readily available, the hazards can be inferred

from its parent compound, Dehydroindapamide, and related deuterated analogs.
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Based on aggregated GHS information for Dehydroindapamide, researchers should be aware

of the following potential hazards:

Acute Toxicity (Oral): Harmful if swallowed.[3]

Reproductive Toxicity: Suspected of damaging the unborn child and may cause harm to

breast-fed children.[3]

A safety data sheet for a related compound, Indapamide-13C-d3, also indicates it is suspected

of damaging fertility or the unborn child.

Personal Protective Equipment (PPE)
A comprehensive approach to personal protective equipment is mandatory when handling

Dehydroindapamide-d3 to minimize exposure.[4]
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PPE Category Item Specifications and Use

Eye and Face Protection
Chemical Splash Goggles or

Safety Glasses

Must meet ANSI Z.87.1 1989

standard. A face shield should

be worn over safety glasses if

there is a risk of splashing or

explosion.[5][6]

Skin Protection Laboratory Coat

A Nomex® lab coat over cotton

clothing is recommended.

Coats should be fully buttoned

to cover as much skin as

possible.[5]

Gloves

Chemically compatible gloves

are required. Disposable nitrile

gloves offer good protection

against incidental splashes.[5]

[6][7] For extended contact,

consult the glove

manufacturer's chemical

resistance guide.[5]

Footwear

Closed-toe and closed-heel

shoes that cover the entire foot

are mandatory.[5]

Respiratory Protection Respirator

To be used if engineering

controls (like a fume hood) are

insufficient to keep dust and

fume exposure below

permissible limits. Annual

medical evaluations and fit

testing are required for

respirator use.[5]

Operational Plan: Step-by-Step Handling Procedure
1. Engineering Controls:
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Always handle Dehydroindapamide-d3 in a well-ventilated area.[8]

Use a laboratory fume hood, vented enclosure, or glovebox for all manipulations of the solid

compound to avoid inhalation of dust.[8]

Ensure that an eyewash station and safety shower are readily accessible in the work area.[8]

2. Handling Precautions:

Obtain special instructions before use, particularly concerning reproductive hazards.[8]

Avoid all contact with the skin and eyes and inhalation of dust, mists, or vapors.[8]

Do not eat, drink, or smoke in the area where the chemical is handled.[8]

Wash hands thoroughly after handling, even after removing gloves.[8]

Avoid dust formation during handling.[9]

3. Weighing and Solution Preparation:

Conduct weighing of the solid material within a fume hood or a balance enclosure with

appropriate exhaust ventilation.

When preparing solutions, add the solid to the solvent slowly to prevent splashing.

Ensure all equipment used is properly grounded to prevent static discharge, which could

ignite fine dust.[9]

Disposal Plan
All waste containing Dehydroindapamide-d3 must be treated as hazardous chemical waste.

1. Waste Collection:

Collect all solid waste (e.g., contaminated gloves, weigh boats, paper towels) in a dedicated,

clearly labeled, and sealed hazardous waste container.
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Collect liquid waste (e.g., unused solutions, solvent rinses) in a separate, labeled, and

sealed hazardous waste container. Ensure the container is compatible with the solvents

used.

2. Disposal Procedure:

Dispose of all chemical waste through your institution's Environmental Health and Safety

(EHS) office or a licensed chemical waste management company.

Do not dispose of Dehydroindapamide-d3 down the drain or in regular trash.[10]

Follow all local, state, and federal regulations for hazardous waste disposal.

Workflow for Handling Dehydroindapamide-d3
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Caption: Workflow for the safe handling of Dehydroindapamide-d3.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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